An In-depth Technical Guide to Chloramine-B: Chemical Structure, Properties, and Applications
An In-depth Technical Guide to Chloramine-B: Chemical Structure, Properties, and Applications
For Researchers, Scientists, and Drug Development Professionals
Abstract
Chloramine-B, the sodium salt of N-chlorobenzenesulfonamide, is a potent antimicrobial agent with a broad spectrum of activity against bacteria, viruses, and fungi.[1] This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, synthesis, and mechanisms of action. Detailed experimental protocols for its synthesis, analysis, and antimicrobial efficacy testing are presented to facilitate its application in research and development.
Chemical Structure and Identification
Chloramine-B is an organochlorine compound characterized by a chlorine atom attached to a nitrogen atom, which is in turn bonded to a benzenesulfonyl group. The sodium salt form is the most common commercially available variant.
Table 1: Chemical Identifiers for Chloramine-B
| Identifier | Value |
| IUPAC Name | sodium;benzenesulfonyl(chloro)azanide |
| CAS Number | 127-52-6 |
| Chemical Formula | C₆H₅ClNNaO₂S |
| Molecular Weight | 213.62 g/mol [2] |
| SMILES String | C1=CC=C(C=C1)S(=O)(=O)[N-]Cl.[Na+] |
| InChI Key | KDNCILYKSYKEFJ-UHFFFAOYSA-N |
Physicochemical Properties
Chloramine-B is a white to slightly yellow crystalline powder with a faint odor of chlorine.[2] Its key physical and chemical properties are summarized in the table below.
Table 2: Physicochemical Properties of Chloramine-B
| Property | Value | Conditions |
| Melting Point | 170-173 °C[2] | - |
| Boiling Point | 189 °C | at 101,325 Pa |
| Density | 1.484 g/cm³ | at 20 °C |
| Solubility in Water | 0.1 g/mL | - |
| Solubility in Ethanol | Soluble in 25 parts | Yielding a turbid solution[2] |
| Solubility in Ether | Very sparingly soluble[2] | - |
| Solubility in Chloroform | Very sparingly soluble[2] | - |
| pKa | 1.88 | at 20 °C |
| Stability | Loses 0.1% active chlorine after 1 year in an airtight container. | - |
Synthesis of Chloramine-B
Chloramine-B can be synthesized by the reaction of benzenesulfonamide with chlorine gas in the presence of sodium hydroxide.
Experimental Protocol for Synthesis
Materials:
-
Benzenesulfonamide
-
4-5 N Sodium Hydroxide (NaOH) solution
-
Chlorine gas (Cl₂)
-
Reaction vessel with a stirrer and gas inlet
-
Heating mantle
-
Schott's funnel
Procedure:
-
Gradually add 1 mole of benzenesulfonamide to 2-3 moles of 4-5 N NaOH solution at 298 K with constant stirring.
-
Continue stirring until the solution becomes homogeneous.
-
Filter the solution to remove any impurities.
-
Heat the filtrate to 338-343 K.
-
Slowly bubble chlorine gas through the heated solution over a period of 1 hour.
-
Continue stirring the reaction mixture for an additional hour at the same temperature.
-
Increase the temperature to 358 K and filter the hot solution through a Schott's funnel to collect the precipitated Chloramine-B.
-
The reported yield for this method is approximately 99%.[3]
Safety Precautions:
-
This synthesis should be performed in a well-ventilated fume hood as it involves the use of toxic chlorine gas.
-
Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.
Synthesis Workflow of Chloramine-B.
Analytical Methods
The concentration of Chloramine-B, particularly its active chlorine content, is crucial for its effective use as a disinfectant. The DPD (N,N-diethyl-p-phenylenediamine) method is a widely used colorimetric technique for this purpose.
Experimental Protocol for DPD Colorimetric Method
Materials:
-
DPD Total Chlorine Reagent powder pillow or solution
-
Phosphate buffer solution
-
Potassium Iodide (KI) solution (for total chlorine)
-
Spectrophotometer or colorimeter
-
Sample vials
Procedure:
-
Sample Preparation: Collect the water sample containing Chloramine-B. Ensure all glassware is chlorine-demand-free by pre-treating with a dilute bleach solution followed by thorough rinsing with deionized water.
-
Free Chlorine Measurement (if applicable, though Chloramine-B is a form of combined chlorine): a. Add the contents of one DPD Free Chlorine reagent powder pillow to the designated sample volume (typically 10 or 25 mL). b. Mix gently to dissolve. c. Immediately measure the absorbance at 515-530 nm using a spectrophotometer zeroed with the original sample.
-
Total Chlorine Measurement (for Chloramine-B): a. To the same sample vial (or a fresh one), add the DPD Total Chlorine reagent (which typically contains potassium iodide) or add KI solution followed by the DPD reagent. b. Mix and allow a reaction time of at least 3 minutes but no more than 6 minutes.[4] c. Measure the absorbance at 515-530 nm.
-
Calculation: The concentration of total chlorine is determined by comparing the absorbance to a calibration curve prepared with standards of known chlorine concentration.
Workflow for the DPD Analytical Method.
Antimicrobial Properties and Mechanism of Action
Chloramine-B is a broad-spectrum disinfectant effective against a wide range of microorganisms. Its antimicrobial activity is attributed to the release of active chlorine, which is a powerful oxidizing agent.
The primary mechanism of action involves the oxidation of critical components of the microbial cell. This includes:
-
Oxidation of Cell Membrane Components: The active chlorine reacts with lipids and proteins in the bacterial cell membrane, disrupting its structure and increasing permeability. This leads to the leakage of essential cellular contents and ultimately cell death.
-
Inactivation of Enzymes: Key metabolic enzymes within the bacterial cell are inactivated through the oxidation of their amino acid residues, particularly sulfur-containing ones like cysteine and methionine.
-
DNA Damage: The active chlorine can also cause damage to the bacterial DNA, inhibiting replication and leading to cell death.
Antimicrobial Mechanism of Chloramine-B.
Antimicrobial Efficacy Testing
The Kirby-Bauer disk diffusion method is a standard procedure to assess the antimicrobial susceptibility of a microorganism to a disinfectant like Chloramine-B.
Experimental Protocol for Kirby-Bauer Disk Diffusion Test
Materials:
-
Mueller-Hinton agar plates
-
Bacterial culture (e.g., E. coli, S. aureus) adjusted to 0.5 McFarland turbidity standard
-
Sterile cotton swabs
-
Sterile filter paper disks
-
Chloramine-B solution of known concentration
-
Sterile forceps
-
Incubator
-
Ruler or calipers
Procedure:
-
Inoculation: a. Dip a sterile cotton swab into the standardized bacterial suspension. b. Remove excess inoculum by pressing the swab against the inside of the tube. c. Streak the swab evenly across the entire surface of a Mueller-Hinton agar plate to create a bacterial lawn. Rotate the plate approximately 60 degrees between streaks to ensure uniform coverage.[5]
-
Disk Application: a. Using sterile forceps, dip a sterile filter paper disk into the Chloramine-B solution and allow any excess to drip off. b. Place the saturated disk onto the center of the inoculated agar plate. c. Gently press the disk to ensure complete contact with the agar surface.
-
Incubation: a. Invert the plate and incubate at 35-37 °C for 16-24 hours.
-
Result Interpretation: a. After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where no bacterial growth has occurred) in millimeters. b. The size of the zone of inhibition is indicative of the susceptibility of the microorganism to Chloramine-B. A larger zone indicates greater susceptibility.
Applications
Due to its potent and broad-spectrum antimicrobial activity, Chloramine-B has a wide range of applications, including:
-
Disinfection: Used for disinfecting drinking water containers, tableware, fruits, and vegetables.
-
Veterinary Medicine: Employed for cleaning and disinfecting livestock urinary tracts and festering wounds.
-
Aquaculture: Used for disinfecting aquaculture water and enamel instruments.
Conclusion
Chloramine-B is a versatile and effective disinfectant with well-characterized chemical and physical properties. The detailed protocols provided in this guide for its synthesis, analysis, and antimicrobial efficacy testing offer a valuable resource for researchers and professionals in the fields of chemistry, microbiology, and drug development. Further research into its applications and the development of novel formulations could expand its utility in various industries.
References
- 1. Conventional methods and future trends in antimicrobial susceptibility testing - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Chloramine B | C6H5ClNNaO2S | CID 4347343 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Synthesis and Application of Chloramine B_Chemicalbook [chemicalbook.com]
- 4. dec.vermont.gov [dec.vermont.gov]
- 5. hardydiagnostics.com [hardydiagnostics.com]
